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Compound of Interest

Compound Name: GSK-5959

Cat. No.: B15568977

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in interpreting
unexpected results during experiments with GSK-5959, a potent and selective BRPF1
bromodomain inhibitor.

Introduction to GSK-5959

GSK-5959 is a cell-permeable small molecule that selectively inhibits the bromodomain of
BRPF1 (Bromodomain and PHD Finger Containing Protein 1) with high potency. BRPF1 is a
scaffolding protein that plays a crucial role in the assembly and substrate specificity of histone
acetyltransferase (HAT) complexes, primarily those containing MOZ, MORF, and HBO1. By
inhibiting the BRPF1 bromodomain, GSK-5959 prevents its interaction with acetylated
histones, leading to downstream effects on gene transcription, cell cycle progression, and
apoptosis.

Quantitative Data Summary

For ease of reference and experimental planning, the following tables summarize the key
guantitative data for GSK-5959.

Table 1: In Vitro Potency and Selectivity of GSK-5959
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Selectivity vs.

Target Assay Type IC50 (nM Reference
g y Typ (nM) e
BRPF1 TR-FRET 80 - [1]
BRPF1 BROMOscan 10 - [2]
BRPF2 BROMOscan ~900 90-fold [2]
BET Family BROMOscan >5000 >500-fold [2]
Table 2: Cellular Activity of GSK-5959
Cell Line Assay Type EC50 (uM) Notes Reference

Measures target
HEK293 NanoBRET 0.98 engagementina  [3]
cellular context.

Signaling Pathway and Mechanism of Action

The following diagram illustrates the established signaling pathway involving BRPF1 and the
mechanism of action for GSK-5959.
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BRPF1-MOZ/MORF Complex and GSK-5959 Inhibition
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Troubleshooting Workflow for ChIP with GSK-5959
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Interpreting Unexpected
Results with GSK-5959]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15568977#interpreting-unexpected-results-with-gsk-
5959]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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